3-(Hexylthio)-6-methyl-1,2,4-triazin-5-ol

• IUPAC Name: 3-hexylsulfanyl-6-methyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C10H17N3OS/c1-3-4-5-6-7-15-10-11-9(14)8(2)12-13-10/h3-7H2,1-2H3,(H,11,13,14)
• InChI Key: CLYXSRPWQHQIMH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCSC1=NN=C(C(=O)N1)C
• Molecular Formula: C10H17N3OS
• Molecular Weight: 227.33 g/mol

Description

3-(Hexylthio)-6-methyl-1,2,4-triazin-5-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a triazine derivative that has been synthesized using different methods. It has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Synthesis Methods

• Unified Synthesis Route : A study by Shi et al. (2016) optimized the synthesis of 3-(hexylthio)-1,2,4-triazines using a unified route with 3-(methylsulfonyl)-1,2,4-triazine as a precursor. This method showed efficient reactivity towards various nucleophiles, including alkyl and aryl thiols, yielding good product yields (Shi, Harjani, Gable, & Baell, 2016).

Applications in Material Science

• Antioxidant Properties for Polymers : Triazine derivatives, including those with hexylthio groups, have shown utility as antioxidants in polymers and other high molecular weight materials. This is particularly true for compounds using hindered phenols as components (Garman, 1981).

Chemical Transformations and Derivatives

• Formation of Triazinoindoles and Quinolines : Doleschall and Lempert (1974) reported that alkylthio-triazinones could be transformed into triazinoindoles and quinolines through thermolysis and acid treatment. This study explored the reactivity and potential applications of these triazine derivatives (Doleschall & Lempert, 1974).

Electrochemical Studies

• Electrochemical Reduction : Fotouhi et al. (2003) conducted an electrochemical study on various triazines, including those with a hexylthio group, to understand their redox behavior. This research is significant for applications in electrochemistry and materials science (Fotouhi, Farzinnegad, Heravi, & Khaleghi, 2003).

Corrosion Inhibition

• Mild Steel Corrosion Inhibition : Triazine derivatives have been studied for their corrosion inhibition properties on mild steel, which could have significant industrial applications. Singh et al. (2018) demonstrated that these compounds can significantly reduce corrosion in hydrochloric acid environments (Singh, Ansari, Haque, Dohare, Lgaz, Salghi, & Quraishi, 2018).